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Compound of Interest

Compound Name: Methyl 4-aminobenzoate

Cat. No.: B140551

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
Methyl 4-aminobenzoate, a common reagent in various chemical syntheses, is classified as a
hazardous substance requiring specific disposal protocols.[1][2] Adherence to these
procedures is essential to mitigate risks to personnel and the environment.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to handle Methyl 4-aminobenzoate
with appropriate personal protective equipment (PPE). This includes wearing protective gloves,
clothing, and eye/face protection.[2] Work should be conducted in a well-ventilated area, such
as a chemical fume hood, to avoid inhalation of dust or fumes.[2] In case of accidental contact,
flush the affected skin or eyes with plenty of water for at least 15 minutes and seek medical

attention if irritation persists.[3]

Quantitative Data Summary

The following table summarizes key quantitative and qualitative data for Methyl 4-
aminobenzoate, essential for its safe handling and disposal.
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Property Value Source
Molecular Formula C8HONO2 [1]
Molecular Weight 151.16 g/mol [4]
Melting Point 110-111 °C [5]
Appearance Off-white to beige solid/crystals  [1][3]

Causes skin irritation, serious
Hazards eye irritation, and may cause [1][2]14]

respiratory irritation.

Step-by-Step Disposal Protocol

The disposal of Methyl 4-aminobenzoate must be managed through your institution's
Environmental Health and Safety (EHS) hazardous waste program.[6] Under no circumstances
should it be disposed of in regular trash or poured down the drain.[6][7]

o Waste Identification and Classification:
o Methyl 4-aminobenzoate is classified as a hazardous waste.[1]

o Do not mix it with other waste streams unless explicitly permitted by your EHS
department.

e Containerization:

o Use a suitable, leak-proof container for the waste. Plastic containers are often preferred
over glass when compatible.[6]

o The container must be in good condition, with a secure, tight-fitting lid.[8]
o Keep the container closed except when adding waste.[8][9]

e Labeling:
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o As soon as waste is added, affix a hazardous waste tag provided by your EHS
department.[6][10]

o The label must include:

The full chemical name: "Methyl 4-aminobenzoate". Abbreviations are not permitted.[6]

» The quantity of the waste.

» The date of waste generation.[6]

» The location of origin (e.g., building and room number).[6]

» The name and contact information of the principal investigator.[6]

» The words "Hazardous Waste".[6]

Appropriate hazard pictograms (e.qg., irritant).[6]
o Storage:
o Store the labeled waste container in a designated, well-ventilated, and secure area.[2]

o Ensure segregation from incompatible materials such as strong oxidizing agents, strong
bases, and strong acids.[2]

o Secondary containment should be used to prevent spills.[10]

e Disposal Request:

o Once the container is full or ready for disposal, submit a hazardous waste pickup request
to your institution's EHS department.

o Follow your institution's specific procedures for submitting this request, which may involve
an online form or a paper form.[6]

o Decontamination of Empty Containers:
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o An empty container that held Methyl 4-aminobenzoate must be triple-rinsed with a
suitable solvent.[8][10]

o The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous
waste.[8][10]

o After triple-rinsing and allowing it to air dry, the container can typically be disposed of in
the regular trash after defacing the original label.[8][10]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of Methyl
4-aminobenzoate.
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Start: Methyl 4-aminobenzoate Waste Generated

Is the waste pure Methyl 4-aminobenzoate or a known mixture?

Yes No

Containerize in a dedicated, compatible container. Consult EHS for guidance on mixed waste streams.
Label container with ‘Hazardous Waste', full chemical name(s), quantity, date, and PI information.

Store in a designated, secure, and well-ventilated area with secondary containment,

Submit a hazardous waste pickup request to EHS.

EHS collects and disposes of the waste at an approved facility.

Is the original container now empty?

Yes

Triple-rinse the container with a suitable solvent.
No

Collect the rinsate as hazardous waste and add to a waste container.

Deface the label and dispose of the dry, empty container in regular trash.

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 4-aminobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Methyl 4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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